Cas no 332870-48-1 (<br>N-(4-Acetyl-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide)

• Product Name: <br>N-(4-Acetyl-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide
• CAS No: 332870-48-1
• MF: C₂₄H₂₆N₄O₂S
• MW: 434.553843975067
• CID: 3072727
• PubChem ID: 994784
• Update Time: 2025-05-25

<br>N-(4-Acetyl-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(4-Acetyl-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide
• 332870-48-1
• N-(4-Acetyl-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide
• N-(4-acetylphenyl)-2-[(5-cyclohexyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(4-acetylphenyl)-2-[(5-cyclohexyl-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• AG-690/40750343
• AKOS000579622
• N-(4-Acetylphenyl)-2-((5-cyclohexyl-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetamide

• MDL： MFCD02050714
• Inchi： 1S/C24H26N4O2S/c1-17(29)18-12-14-20(15-13-18)25-22(30)16-31-24-27-26-23(19-8-4-2-5-9-19)28(24)21-10-6-3-7-11-21/h3,6-7,10-15,19H,2,4-5,8-9,16H2,1H3,(H,25,30)
• InChI Key： GNMQXMTUYHIOJL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(C)=O)=CC=1)=O)C1=NN=C(C2CCCCC2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 434.17764726Da
• Monoisotopic Mass: 434.17764726Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on <br>N-(4-Acetyl-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl )-acetamide

Recent Advances in the Study of N-(4-Acetyl-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide (CAS: 332870-48-1)

The compound N-(4-Acetyl-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide (CAS: 332870-48-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key biological pathways, particularly in the context of inflammation and cancer. Researchers have synthesized and evaluated derivatives of this compound to optimize its pharmacokinetic and pharmacodynamic properties. Preliminary results indicate that the compound exhibits promising inhibitory effects on specific enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).

In addition to its anti-inflammatory properties, N-(4-Acetyl-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide has shown potential as an anticancer agent. In vitro studies using various cancer cell lines have demonstrated its ability to induce apoptosis and inhibit cell proliferation. The compound's mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase-dependent apoptotic pathways.

Further investigations into the compound's structure-activity relationships (SAR) have revealed that modifications to the acetyl-phenyl and triazole moieties can significantly influence its biological activity. For instance, the introduction of electron-withdrawing groups on the phenyl ring has been shown to enhance the compound's inhibitory potency against COX-2. These findings provide valuable insights for the design of more potent and selective derivatives.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as poor solubility and metabolic stability need to be addressed through further chemical optimization. Recent advances in formulation technologies, such as nanoparticle-based delivery systems, may offer potential solutions to these challenges.

In conclusion, N-(4-Acetyl-phenyl)-2-(5-cyclohexyl-4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Ongoing research efforts are focused on elucidating its precise mechanisms of action and optimizing its pharmacological properties. Future studies should also explore its potential applications in combination therapies and its efficacy in preclinical models.